Cas no 2137134-78-0 (Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2137134-78-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5292858
• Update Time: 2025-07-23

Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-9(7-16-4)10(14)8-5-6-8/h8-9H,5-7H2,1-4H3,(H,13,15)/t9-/m0/s1
• InChI Key： DKJHSFLDXWCECM-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](COC)C(C1CC1)=O

Additional information on Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2137134-78-0)

The compound Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2137134-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methoxymethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel protease inhibitors. Researchers have demonstrated that the stereochemistry at the (1S)-position is critical for its biological activity. The tert-butyl ester group provides stability, making it an excellent candidate for further derivatization. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its utility in the design of next-generation antiviral agents.

In addition to its synthetic applications, the pharmacokinetic profile of Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has been investigated. Preclinical studies indicate favorable absorption and distribution properties, with minimal off-target effects. These findings suggest that this compound could serve as a scaffold for developing drugs with improved bioavailability and reduced toxicity.

Another area of interest is the compound's potential in targeting specific enzymatic pathways. Recent in vitro studies have shown that it exhibits inhibitory activity against certain serine proteases, which are implicated in a range of diseases, including cancer and inflammatory disorders. The mechanism of action appears to involve the formation of a covalent adduct with the active site of the enzyme, thereby blocking its function.

Despite these promising findings, challenges remain in the large-scale production and optimization of this compound. Researchers are currently exploring more efficient synthetic routes to enhance yield and purity. Additionally, further in vivo studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, Carbamic acid, N-[(1S)-2-cyclopropyl-1-(methoxymethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2137134-78-0) represents a valuable tool in medicinal chemistry. Its unique structural features and biological activity make it a compelling subject for ongoing research. As the field advances, this compound is likely to play a pivotal role in the development of new therapeutic agents.